Cas no 1184146-03-9 (Methyl 2-(2,2-Difluoroethyl)aminoacetate)

• Product Name: Methyl 2-(2,2-Difluoroethyl)aminoacetate
• CAS No: 1184146-03-9
• MF: C₅H₉F₂NO₂
• MW: 153.12726855278
• CID: 5050423
• PubChem ID: 60921367
• Update Time: 2025-06-10

Methyl 2-(2,2-Difluoroethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2,2-difluoroethyl)amino]acetate
• methyl 2-(2,2-difluoroethylamino)acetate
• Methyl 2-(2,2-Difluoroethyl)aminoacetate

• Inchi： 1S/C5H9F2NO2/c1-10-5(9)3-8-2-4(6)7/h4,8H,2-3H2,1H3
• InChI Key： PJCUBQGBOMXOKY-UHFFFAOYSA-N
• SMILES： FC(CNCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(2,2-Difluoroethyl)aminoacetate

Methyl 2-(2,2-Difluoroethyl)aminoacetate (CAS No. 1184146-03-9): A Comprehensive Overview

Methyl 2-(2,2-Difluoroethyl)aminoacetate, identified by its CAS number 1184146-03-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with 2,2-difluoroethyl and aminoacetate functional groups, has garnered attention due to its potential applications in drug development and material science. The presence of fluorine atoms in the side chain introduces a high degree of electronic and steric modulation, making it a versatile building block for designing molecules with tailored properties.

The Methyl 2-(2,2-Difluoroethyl)aminoacetate molecule is characterized by its bifunctional nature, combining the reactivity of an amine group with the stability provided by the difluoroethyl moiety. This combination makes it an attractive candidate for further functionalization, enabling the synthesis of more complex derivatives. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent studies have highlighted the role of fluorinated amino acids in the development of novel therapeutic agents. For instance, fluorinated analogs of amino acids have been shown to exhibit improved binding affinities and selectivity when incorporated into peptide-based drugs. The 2,2-difluoroethyl group in Methyl 2-(2,2-Difluoroethyl)aminoacetate can be strategically positioned within a molecule to enhance interactions with biological targets, thereby modulating drug efficacy and reducing off-target effects.

In the realm of material science, the incorporation of fluorine atoms into organic molecules often leads to improved material properties such as thermal stability and chemical resistance. The Methyl 2-(2,2-Difluoroethyl)aminoacetate compound could potentially be utilized in the design of advanced polymers or coatings where these properties are crucial. Additionally, its amine functionality allows for further derivatization into polymeric materials with specific solubility or conformational characteristics.

The synthesis of Methyl 2-(2,2-Difluoroethyl)aminoacetate involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the 2,2-difluoroethyl group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing fluorinated building blocks like this one.

In academic research, Methyl 2-(2,2-Difluoroethyl)aminoacetate has been employed as a key intermediate in the development of novel bioactive molecules. For example, researchers have utilized this compound to synthesize fluorinated analogs of neurotransmitter precursors, aiming to develop treatments for neurological disorders. The ability to introduce fluorine atoms at specific positions within these molecules allows for fine-tuning of their pharmacological properties.

The impact of fluorine substitution on molecular behavior is well-documented in the literature. Fluorine atoms can influence both electronic distribution and steric hindrance within a molecule, leading to significant changes in its reactivity and biological activity. The unique electronic properties of the 2,2-difluoroethyl group in Methyl 2-(2,2-Difluoroethyl)aminoacetate make it an intriguing candidate for studying these effects in greater detail.

The growing body of evidence supporting the use of fluorinated compounds in drug discovery has prompted pharmaceutical companies to invest heavily in research and development related to these molecules. Methyl 2-(2,2-Difluoroethyl)aminoacetate represents one such promising candidate that could contribute to the next generation of therapeutics. Its structural features offer a balance between reactivity and stability, making it suitable for diverse applications.

In conclusion, Methyl 2-(2,2-Difluoroethyl)aminoacetate (CAS No. 1184146-03-9) is a multifaceted compound with significant potential in both pharmaceutical chemistry and material science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers seeking to develop novel bioactive molecules or advanced materials. As our understanding of fluorinated compounds continues to evolve, compounds like this one are likely to play an increasingly important role in scientific innovation.